Cas no 1448128-91-3 (N-(4-{3-(furan-3-yl)-3-hydroxypropylsulfamoyl}-3-methylphenyl)propanamide)

• Product Name: N-(4-{3-(furan-3-yl)-3-hydroxypropylsulfamoyl}-3-methylphenyl)propanamide
• CAS No: 1448128-91-3
• MF: C₁₇H₂₂N₂O₅S
• MW: 366.431983470917
• CID: 6517962
• PubChem ID: 71804466
• Update Time: 2025-10-28

N-(4-{3-(furan-3-yl)-3-hydroxypropylsulfamoyl}-3-methylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{3-(furan-3-yl)-3-hydroxypropylsulfamoyl}-3-methylphenyl)propanamide
• N-[4-[[3-(furan-3-yl)-3-hydroxypropyl]sulfamoyl]-3-methylphenyl]propanamide
• AKOS024556704
• 1448128-91-3
• F6416-8269
• N-(4-{[3-(FURAN-3-YL)-3-HYDROXYPROPYL]SULFAMOYL}-3-METHYLPHENYL)PROPANAMIDE
• N-(4-(N-(3-(furan-3-yl)-3-hydroxypropyl)sulfamoyl)-3-methylphenyl)propionamide

• Inchi： 1S/C17H22N2O5S/c1-3-17(21)19-14-4-5-16(12(2)10-14)25(22,23)18-8-6-15(20)13-7-9-24-11-13/h4-5,7,9-11,15,18,20H,3,6,8H2,1-2H3,(H,19,21)
• InChI Key： WKGWSKGITFRTNO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1C)NC(CC)=O)(NCCC(C1=COC=C1)O)(=O)=O

Computed Properties

• Exact Mass: 366.12494298g/mol
• Monoisotopic Mass: 366.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(4-{3-(furan-3-yl)-3-hydroxypropylsulfamoyl}-3-methylphenyl)propanamide

Introduction to N-(4-{3-(furan-3-yl)-3-hydroxypropylsulfamoyl}-3-methylphenyl)propanamide and Its Significance in Modern Chemical Biology

N-(4-{3-(furan-3-yl-3-hydroxypropylsulfamoyl}-3-methylphenyl)propanamide, a compound with the CAS number CAS no. 1448128-91-3, represents a fascinating intersection of chemical structure and biological function. This compound has garnered attention in the field of chemical biology due to its unique molecular architecture and potential therapeutic applications. The presence of multiple functional groups, including a furan-3-yl moiety and a hydroxypropylsulfamoyl group, contributes to its complex reactivity and biological interactions. In this article, we explore the structural features, synthesis pathways, and emerging research applications of this intriguing molecule.

The molecular structure of N-(4-{3-(furan-3-yl-3-hydroxypropylsulfamoyl}-3-methylphenyl)propanamide is characterized by its aromatic core and the presence of heterocyclic rings. The furan-3-yl group, a five-membered oxygen-containing heterocycle, is known for its ability to participate in various chemical reactions, including nucleophilic substitutions and coordination with metal ions. This feature makes it a valuable component in designing molecules with specific biological activities. Additionally, the hydroxypropylsulfamoyl group introduces polarity and hydrogen bonding capabilities, enhancing the molecule's solubility and interaction with biological targets.

The synthesis of N-(4-{3-(furan-3-yl-3-hydroxypropylsulfamoyl}-3-methylphenyl)propanamide involves a multi-step process that requires careful control of reaction conditions. The key steps typically include the formation of the furan-3-yl moiety through furan derivatives, followed by the introduction of the hydroxypropylsulfamoyl group via sulfonation and hydroxylation reactions. The final step involves coupling the aromatic ring to the propanamide moiety through amide bond formation. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity in the final product.

In recent years, N-(4-{3-(furan-3-yl-3-hydroxypropylsulfamoyl}-3-methylphenyl)propanamide has been studied for its potential applications in drug discovery and therapeutic development. The unique structural features of this compound make it a promising candidate for targeting various biological pathways. For instance, the furan-3-yl group has been shown to interact with enzymes and receptors involved in inflammation and cancer metabolism. Preliminary studies have suggested that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways such as NF-κB and MAPK. Furthermore, its ability to cross the blood-brain barrier has opened up possibilities for treating neurological disorders.

The role of computational chemistry in understanding the biological activity of N-(4-{3-(furan-3-yl-3-hydroxypropylsulfamoyl}-3-methylphenyl)propanamide cannot be overstated. Molecular docking studies have been utilized to predict how this compound interacts with target proteins at an atomic level. These simulations have provided insights into the binding affinities and mechanisms of action, guiding further optimization efforts. Additionally, quantum mechanical calculations have helped elucidate the electronic structure and reactivity of key functional groups within the molecule. Such computational approaches are essential for designing molecules with enhanced efficacy and reduced side effects.

The development of novel drug candidates often relies on innovative synthetic methodologies that improve efficiency and sustainability. In the case of N-(4-{3-(furan-3-yl-, green chemistry principles have been incorporated into its synthesis to minimize waste and energy consumption. For example, solvent-free reactions have been explored to reduce environmental impact, while catalytic systems have been optimized to enhance reaction rates. These advancements not only improve the practicality of producing this compound but also align with global efforts towards sustainable pharmaceutical manufacturing.

The pharmacokinetic properties of N-(4-{3-(furan-3-yl)-

The future directions for research on N-(4-{furan ial propylosulfonamido}-m-tolypnyl)prpananide are multifaceted. Further exploration of its biological activities will involve testing in vitro assays as well as preclinical studies in animal models. Additionally, structural modifications can be made to enhance potency or selectivity against specific targets. Collaborative efforts between synthetic chemists, biologists, and medicinal chemists will be crucial in translating laboratory findings into clinical applications.